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Compound of Interest

Compound Name: Hydroxylamine-15N hydrochloride

Cat. No.: B032924 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical reagents like Hydroxylamine-15N hydrochloride are

paramount. This document provides immediate, procedural guidance for the operational use

and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical Profile and Hazards

Hydroxylamine-15N hydrochloride is the isotopically labeled form of hydroxylamine

hydrochloride. While the nitrogen-15 isotope is primarily for tracking purposes in experimental

settings, the chemical's hazardous properties remain consistent with the unlabeled compound.

It is a potent skin and eye irritant, may cause an allergic skin reaction, is toxic if swallowed, and

is suspected of causing cancer.[1][2] Furthermore, it can be corrosive to metals and may

explode when heated.[1][2][3][4] The compound is also very toxic to aquatic life.[1][3][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety. The following table

outlines the required PPE for handling Hydroxylamine-15N hydrochloride.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety glasses with side

shields and a face shield

Eye protection must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or chemical-resistant suit

Gloves must be inspected

before use and disposed of

after contamination.[3] A

complete suit protecting

against chemicals should be

worn where there is a risk of

significant exposure.[3]

Respiratory NIOSH-approved respirator

A full-face particle respirator

type N100 (US) or type P3 (EN

143) respirator cartridges are

recommended as a backup to

engineering controls.[3] If a

respirator is the sole means of

protection, a full-face supplied

air respirator should be used.

[3]

Physical and Chemical Properties
Property Value

Molecular Weight 70.48 g/mol [6]

Melting Point 155-157 °C

pH 3.2 (1% solution)[7]

Solubility Soluble in water[8]
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Operational Plan: From Receipt to Use
A systematic approach to handling Hydroxylamine-15N hydrochloride is crucial for

maintaining a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents and heavy metals.[8] The storage area should be a

designated corrosives area.[1][8]

Container Integrity: Keep the container tightly closed to prevent exposure to air and

moisture, as the substance is sensitive to both.[1][3][8]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Handling and Experimental Use
Controlled Environment: All handling and weighing of the solid material should be conducted

within a chemical fume hood to minimize inhalation exposure.[1][8]

Engineering Controls: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[8]

Preventing Dust Formation: Avoid the formation of dust and aerosols during handling.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and

at the end of the workday.[3] Do not eat, drink, or smoke in areas where the chemical is

handled.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1][4]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes.[1] Remove contaminated

clothing. Seek immediate medical attention.[1]

[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen.[1][7] Seek immediate

medical attention.[1][7]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water and call a physician or poison control

center immediately.[1][3]

Spill

Evacuate personnel to a safe area.[3] Wear

appropriate PPE, including respiratory

protection.[3] Avoid dust formation.[1][3] Sweep

up the spilled material and place it in a suitable,

closed container for disposal.[1][3] Do not let the

product enter drains.[1][3]

Disposal Plan
Proper disposal of Hydroxylamine-15N hydrochloride and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including contaminated PPE and empty

containers, in clearly labeled, sealed containers.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted.

Disposal Method: Dispose of the chemical waste at an approved waste disposal plant.[3] The

disposal must be in accordance with local, state, and federal regulations.
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Container Disposal: Empty containers may still retain hazardous residues and should be

treated as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of

Hydroxylamine-15N hydrochloride.
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Caption: Workflow for Safe Handling of Hydroxylamine-15N Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b032924?utm_src=pdf-body-img
https://www.benchchem.com/product/b032924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b032924?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR27010~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2002:43:58~~Hydroxylamine%20hydrochloride~~
https://dept.harpercollege.edu/chemistry/msds/Hydroxylamine%20hydrochloride.pdf
https://www.cdhfinechemical.com/images/product/msds/38_52832650_HydroxylamineHydrochloride-CASNO-5470-11-1-MSDS.pdf
http://www.soest.hawaii.edu/krubin/MSDS/HYDROXYLAMINEHCL.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-HYDROXYLAMINE-HYDROCHLORIDE-CASNO-5470-11-04130-EN.aspx
https://isotope.com/hydroxylamine-hcl-15n-nlm-426-05
https://isotope.com/hydroxylamine-hcl-15n-nlm-426-05
https://leap.epa.ie/docs/98227d87-70a8-4848-9e62-c5c1d74ee18c.pdf
https://www.fishersci.com/store/msds?partNumber=H330500&productDescription=HYDROXLAMIN%2FHCL+CERT+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b032924#personal-protective-equipment-for-handling-hydroxylamine-15n-hydrochloride
https://www.benchchem.com/product/b032924#personal-protective-equipment-for-handling-hydroxylamine-15n-hydrochloride
https://www.benchchem.com/product/b032924#personal-protective-equipment-for-handling-hydroxylamine-15n-hydrochloride
https://www.benchchem.com/product/b032924#personal-protective-equipment-for-handling-hydroxylamine-15n-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032924?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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